Cas no 1216469-13-4 ((±)-Equol-d)

(±)-Equol-d structure
(±)-Equol-d structure
Product Name:(±)-Equol-d
CAS No:1216469-13-4
MF:C15H14O3
MW:246.294511318207
CID:4578449
PubChem ID:45039147
Update Time:2024-11-05

(±)-Equol-d Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,4-tetradeuterio-3-(4-hydroxyphenyl)-2H-chromen-7-ol
    • (±)-Equol-d
    • (R,S)-Equol-d4 (Major) (Mixture of Diastereomers)
    • ( inverted exclamation markA)-Equol-d4
    • (R,S)-Equol-d4 (Major)(Mixture of Diastereomers)
    • 1216469-13-4
    • (R,S)-Equol-d4 (Major)
    • (+/-)-Equol-d4
    • HY-132421S
    • 3,4-Dihydro-3-(4-hydroxyphenyl)-2H-1-benzopyran-7-ol-d4; 4',7-Isoflavandiol-d4; (+/-)-Equol-d4; 7,4'-Homoisoflavane-d4; NV 07a-d4;
    • G18366
    • CS-0200554
    • Inchi: 1S/C15H14O3/c16-13-4-1-10(2-5-13)12-7-11-3-6-14(17)8-15(11)18-9-12/h1-6,8,12,16-17H,7,9H2/i7D2,9D,12D
    • InChI Key: ADFCQWZHKCXPAJ-YHBSYLJLSA-N
    • SMILES: C1([2H])OC2=C(C=CC(O)=C2)C([2H])([2H])C1([2H])C1=CC=C(O)C=C1

Computed Properties

  • Exact Mass: 246.119401288g/mol
  • Monoisotopic Mass: 246.119401288g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 49.7Ų

(±)-Equol-d Pricemore >>

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